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Compound of Interest

Compound Name: Bromoiodomethane

Cat. No.: B1195271 Get Quote

An In-depth Technical Guide to Bromoiodomethane: CAS Number, Safety, and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on bromoiodomethane (CH₂BrI), a

versatile but hazardous reagent used in various organic synthesis applications. Key data,

safety protocols, and experimental workflows are detailed to ensure safe and effective handling

in a laboratory setting.

Chemical Identification and Properties
Bromoiodomethane, also known as bromo(iodo)methane, is a dihalomethane liquid at room

temperature.[1] Its unique reactivity makes it a valuable reagent, particularly in

cyclopropanation reactions.

CAS Number: 557-68-6[1][2][3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula CH₂BrI [1][2][3][4]

Molecular Weight 220.84 g/mol [1][4][5]

Appearance Colorless to pale yellow liquid [2][4]

Density 2.93 g/mL at 25 °C [2][5]

Boiling Point 138-141 °C [2][4][5]

Melting Point 1 °C [2]

Refractive Index n20/D 1.6382 [2][4][5]

Solubility
Limited solubility in water;

soluble in organic solvents.

Synonyms

Bromo(iodo)methane,

Bromomethyl iodide,

Iodobromomethane

[2]

Safety Data Sheet (SDS) Summary
Bromoiodomethane is a corrosive and irritating substance that requires strict safety

measures.[4] The following sections summarize its key hazards and handling protocols as

derived from safety data sheets.

Hazard Identification
The compound is classified under the Globally Harmonized System (GHS) with the following

hazards:

Signal Word:Danger[2][5]

Table 2: GHS Hazard and Precautionary Statements
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GHS Classification Code Description Source(s)

Hazard Class Skin Irrit. 2 Causes skin irritation [5][6]

Eye Dam. 1
Causes serious eye

damage
[5][6]

STOT SE 3
May cause respiratory

irritation
[5][6]

Hazard Statement H315 Causes skin irritation [2][5][6]

H318
Causes serious eye

damage
[2][5][6]

H335
May cause respiratory

irritation
[2][5][6]

Precautionary

Statement
P261

Avoid breathing

vapors/mist/gas.
[2][6][7]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2][5][6]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2][6]

Safe Handling and Storage
Proper engineering controls and personal protective equipment (PPE) are mandatory when

working with bromoiodomethane.
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Engineering Controls: Always handle in a well-ventilated area, preferably inside a certified

chemical fume hood.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Tightly fitting safety goggles and a face shield.[7][8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[8]

Body Protection: Lab coat and, for larger quantities, a chemical-resistant apron.[8]

Respiratory Protection: A NIOSH/MSHA-approved respirator with an appropriate organic

vapor cartridge if fume hood use is not possible or insufficient.[8][9]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place away from

light.[7][10] Store locked up.[4] Some commercial preparations contain copper chips as a

stabilizer.[5]
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Personal Protective Equipment (PPE)

Handling Procedures

Storage Conditions

Goggles & Face Shield

Avoid Skin/Eye Contact

Chemical-Resistant Gloves Lab Coat / Apron Fume Hood / Respirator

Avoid Inhalation

Use in Fume Hood

Tightly Closed Container

Cool, Dry, Ventilated Store Locked Up Protect from Light

Safe Handling of Bromoiodomethane

Exposure
(Inhalation, Dermal)

Absorption into
Systemic Circulation

Distribution
to Target Organs Cellular Uptake

Reaction with
Nucleophiles

(e.g., Sulfhydryl Groups)

Enzyme Inhibition &
Oxidative Stress Cellular Dysfunction

Organ Toxicity
(Neurotoxicity,

Irritation)
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1. Setup
Dissolve alkene in anhydrous DCM

under inert atmosphere.

2. Cool & Add Reagent
Cool to 0°C.

Add Et₂Zn dropwise.

3. Add CH₂BrI
Slowly add bromoiodomethane

at 0°C.

4. Reaction
Warm to RT and stir for 12-24h.

Monitor via TLC.

5. Quench
Cool to 0°C.

Slowly add sat. aq. NaHCO₃.

6. Extraction
Extract with DCM (3x).

7. Purify
Combine organics, wash, dry,

concentrate, and perform column chromatography.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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